Cas no 655234-88-1 (Benzeneacetic acid, 2-bromo-4-methoxy-5-(1-methylethoxy)-)

• Product Name: Benzeneacetic acid, 2-bromo-4-methoxy-5-(1-methylethoxy)-
• CAS No: 655234-88-1
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 1688982
• PubChem ID: 637417
• Update Time: 2025-04-21

Benzeneacetic acid, 2-bromo-4-methoxy-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-4-methoxy-5-(1-methylethoxy)-
• (2-bromo-5-isopropoxy-4-methoxyphenyl)acetic acid
• 655234-88-1
• InChI=1/C12H15BrO4/c1-7(2)17-11-4-8(5-12(14)15)9(13)6-10(11)16-3/h4,6-7H,5H2,1-3H3,(H,14,15
• DTXSID80348437
• AKOS000277767
• 2-Bromo-4-methoxy-5-(1-methylethoxy)benzeneacetic Acid

• Inchi： 1S/C12H15BrO4/c1-7(2)17-11-4-8(5-12(14)15)9(13)6-10(11)16-3/h4,6-7H,5H2,1-3H3,(H,14,15)
• InChI Key： XICHGMYIAPOLCG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1CC(=O)O)OC(C)C)OC

Computed Properties

• Exact Mass: 302.01535
• Monoisotopic Mass: 302.01537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76